Cas no 845889-21-6 (Methyl 5-bromo-2-ureidothiophene-3-carboxylate)

• Product Name: Methyl 5-bromo-2-ureidothiophene-3-carboxylate
• CAS No: 845889-21-6
• MF: C₇H₇BrN₂O₃S
• MW: 279.111079454422
• CID: 1092347
• PubChem ID: 59789496
• Update Time: 2025-05-22

Methyl 5-bromo-2-ureidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-ureidothiophene-3-carboxylate
• methyl 2-[(aminocarbonyl)amino]-5-bromothiophene-3-carboxylate
• methyl 5-bromo-2-(carbamoylamino)thiophene-3-carboxylate
• Methyl5-bromo-2-ureidothiophene-3-carboxylate
• NOCKNFYBIYMQPG-UHFFFAOYSA-N
• 845889-21-6
• SCHEMBL1563630
• DB-297823

• Inchi： 1S/C7H7BrN2O3S/c1-13-6(11)3-2-4(8)14-5(3)10-7(9)12/h2H,1H3,(H3,9,10,12)
• InChI Key： NOCKNFYBIYMQPG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(NC(N)=O)S1

Computed Properties

• Exact Mass: 277.93608g/mol
• Monoisotopic Mass: 277.93608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Additional information on Methyl 5-bromo-2-ureidothiophene-3-carboxylate

Comprehensive Overview of Methyl 5-bromo-2-ureidothiophene-3-carboxylate (CAS No. 845889-21-6)

Methyl 5-bromo-2-ureidothiophene-3-carboxylate (CAS No. 845889-21-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, which combines a bromine substituent, a ureido group, and a methyl carboxylate moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

The compound's CAS number 845889-21-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its systematic name, Methyl 5-bromo-2-ureidothiophene-3-carboxylate, reflects the IUPAC nomenclature rules, highlighting the presence of a thiophene ring substituted at the 2-position with a ureido group and at the 5-position with bromine, while the 3-position is esterified with a methyl carboxylate.

In recent years, the demand for thiophene-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in Methyl 5-bromo-2-ureidothiophene-3-carboxylate as a building block for small molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. Its bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

Another area of growing interest is the compound's potential application in agrochemicals. The thiophene scaffold is known to exhibit pesticidal and herbicidal activities, and the introduction of a ureido group could enhance binding affinity to biological targets. This aligns with the global push for sustainable agriculture and the development of eco-friendly pesticides, topics frequently searched by stakeholders in the agrochemical sector.

From a synthetic chemistry perspective, Methyl 5-bromo-2-ureidothiophene-3-carboxylate is often discussed in forums and publications focusing on heterocyclic chemistry. Its preparation typically involves the bromination of a thiophene precursor followed by ureido incorporation and esterification. These steps are optimized for yield and purity, as impurities can significantly impact downstream applications. Questions like "How to synthesize Methyl 5-bromo-2-ureidothiophene-3-carboxylate?" or "What are the spectroscopic properties of CAS 845889-21-6?" are common among chemistry enthusiasts and professionals.

The compound's spectroscopic data, including NMR and IR spectra, are essential for characterization and quality control. For instance, the 1H NMR spectrum typically shows distinct peaks for the methyl ester protons and the ureido NH protons, while the 13C NMR spectrum confirms the carbonyl carbons of both the ester and ureido groups. These details are crucial for researchers verifying the identity of the compound.

In the context of intellectual property, Methyl 5-bromo-2-ureidothiophene-3-carboxylate has been cited in several patents related to kinase inhibitors and antifungal agents. This underscores its commercial relevance and the need for reliable suppliers. Companies often search for "CAS 845889-21-6 suppliers" or "high-purity Methyl 5-bromo-2-ureidothiophene-3-carboxylate" to source the compound for R&D purposes.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for brominated compounds should be followed to minimize risks. This aligns with the broader industry trend toward green chemistry and responsible sourcing, topics that resonate with environmentally conscious researchers.

In summary, Methyl 5-bromo-2-ureidothiophene-3-carboxylate (CAS No. 845889-21-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity make it a cornerstone in synthetic organic chemistry, while its potential in drug discovery and crop protection continues to drive research interest. As the scientific community explores new frontiers in heterocyclic chemistry and sustainable innovation, this compound is poised to remain a key player in advancing these fields.